Cas no 14006-56-5 (3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid)

• Product Name: 3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid
• CAS No: 14006-56-5
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• CID: 5055155
• PubChem ID: 6235494
• Update Time: 2025-08-05

3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-1-benzothiophen-2-yl)prop-2-enoic acid
• (E)-3-(3-chloro-1-benzothiophen-2-yl)prop-2-enoic acid
• (2E)-3-(3-CHLORO-1-BENZOTHIOPHEN-2-YL)PROP-2-ENOIC ACID
• NE24909
• 3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid

• Inchi： 1S/C11H7ClO2S/c12-11-7-3-1-2-4-8(7)15-9(11)5-6-10(13)14/h1-6H,(H,13,14)/b6-5+
• InChI Key： ZJLYCHHRWGBDAH-AATRIKPKSA-N
• SMILES： ClC1=C(/C=C/C(=O)O)SC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5

Additional information on 3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid

3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic Acid: A Comprehensive Overview

3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid, also known by its CAS number 14006-56-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied for their unique chemical properties and potential applications in drug development. The structure of this compound consists of a benzothiophene ring system substituted with a chloro group at position 3 and a propenoic acid group at position 2, making it a valuable molecule for both academic research and industrial applications.

The benzothiophene moiety in this compound is a fused bicyclic structure comprising a benzene ring and a thiophene ring. This structural feature contributes to the compound's stability and reactivity, making it an ideal candidate for various chemical transformations. Recent studies have highlighted the importance of benzothiophene derivatives in the development of antioxidant agents and anti-inflammatory drugs. For instance, researchers have demonstrated that the presence of the thiophene ring enhances the molecule's ability to scavenge free radicals, thereby reducing oxidative stress in biological systems.

In addition to its pharmacological applications, 3-(3-Chloro-1-benzothiophen-2-yl)prop-2-enoic acid has shown promise in the field of material science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a potential precursor for the synthesis of novel materials with unique electronic properties. Recent advancements in this area have focused on the use of this compound in the development of organic semiconductors and nanomaterials, which hold great potential for applications in electronics and optoelectronics.

The propenoic acid group attached to the benzothiophene ring introduces additional functional diversity to this compound. This group is known for its ability to participate in various chemical reactions, such as esterification and polymerization, making it a versatile building block for constructing more complex molecules. Recent research has also explored the use of this group in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

The synthesis of 3-(3-Chloro-1-benzothiophen-2-yl)prop-2-en oic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and coupling reactions. These methods have been optimized over time to improve yield and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales. The development of novel synthetic routes has also been an active area of research, with chemists exploring greener alternatives that minimize waste and reduce environmental impact.

In terms of biological activity, this compound has exhibited potent activity against various disease models, including cancer and neurodegenerative disorders. Preclinical studies have demonstrated that it can inhibit key enzymes involved in disease progression, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and oxidative damage. Furthermore, recent studies have explored its potential as a chemotherapeutic agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interaction with biological targets. These studies have been instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 3-(3-Chloro-1-benzothiophen -2 -yl )prop -2 -enoic acid, CAS number 14006 -56 -5 , is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with exceptional properties that make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.